Cas no 1291487-04-1 (methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate
• CAS No: 1291487-04-1
• MF: C₁₂H₈ClFO₄S₂
• MW: 334.770923614502
• MDL: MFCD18804126
• CID: 4586586
• Update Time: 2025-10-28

methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Chlorosulfonyl-4-(3-fluoro-phenyl)-thiophene-2-carboxylic acid methyl ester
• 2-Thiophenecarboxylic acid, 3-(chlorosulfonyl)-4-(3-fluorophenyl)-, methyl ester
• methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate

• MDL： MFCD18804126
• Inchi： 1S/C12H8ClFO4S2/c1-18-12(15)10-11(20(13,16)17)9(6-19-10)7-3-2-4-8(14)5-7/h2-6H,1H3
• InChI Key： ISRQZZLNMYYJHR-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=CC(F)=C2)C=1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 333.954
• Monoisotopic Mass: 333.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate

Methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate: A Comprehensive Overview

The compound methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate (CAS No. 1291487-04-1) is a highly specialized organic compound with a complex structure that combines sulfur-containing heterocycles, fluorinated aromatic rings, and sulfonyl groups. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique properties and potential applications. Recent advancements in synthetic methodologies and computational chemistry have further elucidated its structural characteristics and functional versatility.

The molecular structure of methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate is characterized by a thiophene ring system, which serves as the central framework. The thiophene ring is substituted at position 3 with a chlorosulfonyl group (-SO₂Cl) and at position 4 with a fluorinated phenyl group (-C₆H₄F). Additionally, the carboxylic acid group at position 2 is esterified with a methyl group, forming the methyl ester (-COOCH₃). This combination of functional groups imparts the compound with unique electronic properties, reactivity, and stability.

Recent studies have highlighted the importance of sulfur-containing heterocycles like thiophenes in various applications. For instance, thiophene derivatives are widely used in the development of organic semiconductors due to their ability to facilitate charge transport. The presence of electron-withdrawing groups such as the chlorosulfonyl and fluorinated phenyl substituents further enhances the electronic properties of the molecule, making it a promising candidate for advanced materials research.

In terms of synthesis, methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate can be prepared through a multi-step process involving nucleophilic aromatic substitution, coupling reactions, and esterification. Researchers have employed various strategies to optimize the reaction conditions, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have significantly improved the yield and purity of the compound, facilitating its use in downstream applications.

The compound's potential applications span multiple domains. In pharmacology, its unique structure suggests possible bioactivity against various targets, such as enzymes or receptors. Initial in vitro studies have indicated moderate activity against certain enzyme systems, warranting further investigation into its therapeutic potential. Additionally, its electronic properties make it a strong candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

From an environmental perspective, understanding the degradation pathways and ecological impact of methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate is crucial for its safe handling and application. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that certain microbial communities possess the enzymatic capabilities to metabolize this compound efficiently.

In conclusion, methyl 3-(chlorosulfonyl)-4-(3-fluorophenyl)thiophene-2-carboxylate (CAS No. 1291487-04-1) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups provide a foundation for innovative research directions in materials science, pharmacology, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound stands poised to make significant contributions to both academic research and industrial applications.